Cas no 186792-92-7 (1-Acetyl-2,3-dihydro-2-methyl-1H-indol-5-ol)

• Product Name: 1-Acetyl-2,3-dihydro-2-methyl-1H-indol-5-ol
• CAS No: 186792-92-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1060042
• PubChem ID: 71312866
• Update Time: 2025-09-24

1-Acetyl-2,3-dihydro-2-methyl-1H-indol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-2,3-dihydro-2-methyl-1H-indol-5-ol
• 1-(2,3-Dihydro-5-hydroxy-2-Methyl-1H-indol-1-yl)-ethanone
• 186792-92-7
• J-012007
• 1-(5-HYDROXY-2-METHYL-2,3-DIHYDROINDOL-1-YL)ETHANONE
• 1-(5-Hydroxy-2-methylindolin-1-yl)ethanone
• CS-0256524
• 1-(5-Hydroxy-2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-one
• DB-311733
• EN300-6494533
• DTXSID40746930

• Inchi： 1S/C11H13NO2/c1-7-5-9-6-10(14)3-4-11(9)12(7)8(2)13/h3-4,6-7,14H,5H2,1-2H3
• InChI Key： KIGIIYSBSKZYCT-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=CC(=CC=2CC1C)O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives